Cas no 1020502-58-2 (3-[4-(furan-2-carbonyl)piperazin-1-yl]-6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazine)

• Product Name: 3-[4-(furan-2-carbonyl)piperazin-1-yl]-6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazine
• CAS No: 1020502-58-2
• MF: C₁₉H₂₂N₆O₂
• MW: 366.416983127594
• CID: 6325639
• PubChem ID: 25667934
• Update Time: 2025-07-08

3-[4-(furan-2-carbonyl)piperazin-1-yl]-6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-[4-(furan-2-carbonyl)piperazin-1-yl]-6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazine
• AKOS024638593
• furan-2-yl(4-(6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl)piperazin-1-yl)methanone
• furan-2-yl-[4-[6-(3,4,5-trimethylpyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl]methanone
• 1020502-58-2
• F2318-0230

• Inchi： 1S/C19H22N6O2/c1-13-14(2)22-25(15(13)3)18-7-6-17(20-21-18)23-8-10-24(11-9-23)19(26)16-5-4-12-27-16/h4-7,12H,8-11H2,1-3H3
• InChI Key： VUVJVADLHLAJIE-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CO1)N1CCN(C2=CC=C(N=N2)N2C(C)=C(C)C(C)=N2)CC1

Computed Properties

• Exact Mass: 366.18042397g/mol
• Monoisotopic Mass: 366.18042397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 80.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 3-[4-(furan-2-carbonyl)piperazin-1-yl]-6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazine

3-[4-(Furan-2-carbonyl)piperazin-1-yl]-6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazine: A Comprehensive Overview

The compound 3-[4-(furan-2-carbonyl)piperazin-1-yl]-6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazine, identified by the CAS number 1020502-58-2, represents a significant advancement in the field of organic synthesis and drug discovery. This molecule is characterized by its complex structure, which integrates a pyridazine ring system with a piperazine moiety and a furan derivative. The integration of these functional groups offers unique chemical properties and potential applications in various fields, including pharmacology and materials science.

The synthesis of this compound involves a multi-step process that highlights the importance of precise control over reaction conditions to achieve the desired product. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity, making it more accessible for large-scale production. The use of advanced catalytic systems and green chemistry principles has further improved the efficiency of this process, aligning with current trends toward sustainable chemical manufacturing.

One of the most intriguing aspects of this compound is its potential in drug development. The pyridazine core is known for its ability to interact with various biological targets, including enzymes and receptors. Recent research has demonstrated that this molecule exhibits potent activity against certain disease-related pathways, making it a promising candidate for therapeutic applications. For instance, studies have shown that it can modulate key signaling pathways involved in inflammation and neurodegenerative diseases.

The integration of the piperazine moiety further enhances the molecule's pharmacokinetic properties. Piperazine rings are well-known for their ability to improve drug solubility and bioavailability, which are critical factors in drug design. Additionally, the furan derivative contributes to the molecule's electronic properties, enabling it to participate in various chemical reactions and interactions within biological systems.

In terms of structural analysis, the compound's three-dimensional conformation plays a crucial role in its functionality. Computational studies using molecular modeling techniques have provided insights into how the molecule interacts with target proteins at the atomic level. These findings have been instrumental in guiding further research into optimizing its therapeutic potential.

Recent advancements in analytical techniques have also contributed to a deeper understanding of this compound's properties. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its structure and purity. These methods have also facilitated the study of its stability under different environmental conditions, which is essential for ensuring its reliability in practical applications.

The application of this compound extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and sensors. Researchers are currently exploring its potential as a building block for constructing functional materials with tailored properties.

In conclusion, 3-[4-(furan-2-carbonyl)piperazin-1-yl]-6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazine stands as a testament to the progress in modern organic chemistry. Its intricate structure and versatile properties open up numerous avenues for research and development across multiple disciplines. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to play a pivotal role in advancing both scientific knowledge and practical applications.